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Compound of Interest

Compound Name: TP0597850

Cat. No.: B10857105

Essential Safety and Handling Guide for TP0597850

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling TP0597850. Adherence to these
procedures is crucial for ensuring laboratory safety and maintaining the integrity of the
compound.

Quantitative Data Summary

The following table summarizes key quantitative data for TP0597850, a selective inhibitor of
MMP2.[1]

Property Value

Purity 99.09%

IC50 (MMP2) 0.22 nM

Ki (MMP2) 0.034 nM[2][3][4][5]
MMP2 Dissociation Half-life (t1/2) 265 min

Solubility in DMSO > 2.5 mg/mL (2.73 mM)

-80°C for 6 months; -20°C for 1 month (protect

Storage (Stock Solution
ge ( ) from light, under nitrogen)
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Personal Protective Equipment (PPE)

To ensure personal safety when handling TP0597850, the following personal protective
equipment is mandatory. A specialist should be consulted for complex operations.

Equipment Specification

Eye Protection Splash goggles.

Hand Protection Compatible chemical-resistant gloves.
Body Protection Full suit or lightweight protective clothing.

A dust respirator is required. For situations with
Respiratory Protection potential for significant inhalation, a self-

contained breathing apparatus should be used.

Foot Protection Boots.

Operational and Disposal Plans

This section outlines the procedural, step-by-step guidance for the safe handling, storage, and
disposal of TP0597850.

Handling Procedures

» Engineering Controls: If user operations generate dust, fume, or mist, use ventilation to keep
exposure to airborne contaminants below the exposure limit.

e General Handling:
o Keep away from heat and sources of ignition.
o Do not breathe dust.

o Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.

Storage Protocols

o Container: Keep the container tightly closed.
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» Conditions: Store in a cool, well-ventilated place away from strong oxidizing reagents.

e Stock Solutions: Once prepared, aliquot and store solutions to prevent inactivation from
repeated freeze-thaw cycles.

o Store at -80°C for up to 6 months.
o Store at -20°C for up to 1 month.

o Protect from light and store under a nitrogen atmosphere.

Accidental Release Measures

o Small Spill: Use appropriate tools to carefully place the spilled solid into a convenient waste
disposal container.

o Large Spill: Use a shovel to transfer the spilled material into a suitable waste disposal
container.

o Personal Precautions: In the event of a spill, wear full PPE, including splash goggles, a full
suit, dust respirator, boots, and gloves. A self-contained breathing apparatus should be used
to avoid inhalation.

Disposal Plan

o Waste Residues: Dispose of waste material in a convenient and sealed waste disposal
container.

e Regulations: It is important to note that this product and its degradation products are not
considered toxic. However, always dispose of chemical waste in accordance with local,
state, and federal regulations.

Experimental Protocols
Solution Preparation

The following protocols can be used to prepare a 2.5 mg/mL solution of TP0597850. If
precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid
dissolution.
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e Protocol 1 (Aqueous System):

o Add solvents in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.

e Protocol 2 (Cyclodextrin-based):

o Add solvents in the following order: 10% DMSO and 90% (20% SBE-(-CD in Saline).
e Protocol 3 (Oil-based):

o Add solvents in the following order: 10% DMSO and 90% Corn Oil.
Example Preparation of 1 mL Working Solution (using Protocol 1):
e To 400 uL of PEG300, add 100 pL of a 25.0 mg/mL DMSO stock solution and mix evenly.
e Add 50 pL of Tween-80 and mix evenly.
e Add 450 pL of Saline to adjust the final volume to 1 mL.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of TP0597850, from
initial preparation to final disposal.
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Caption: Safe handling workflow for TP0597850.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
TP0597850]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857105#personal-protective-equipment-for-
handling-tp0597850]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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